Cas no 7766-49-6 (1-Undecene, 11-iodo-)

1-Undecene, 11-iodo- structure
1-Undecene, 11-iodo- structure
Product Name:1-Undecene, 11-iodo-
CAS No:7766-49-6
MF:C11H21I
MW:280.188915967941
CID:535689
PubChem ID:11119462
Update Time:2025-04-19

1-Undecene, 11-iodo- Chemical and Physical Properties

Names and Identifiers

    • 1-Undecene, 11-iodo-
    • 11-iodoundec-1-ene
    • DTXSID80455933
    • undecylenyl iodide
    • YYNLZUIWHBPGGS-UHFFFAOYSA-N
    • 1-Iodo-10-undecene
    • 7766-49-6
    • 1-iodo-10 undecene
    • 10-undecenyl iodide
    • SCHEMBL2957706
    • F70709
    • Inchi： 1S/C11H21I/c1-2-3-4-5-6-7-8-9-10-11-12/h2H,1,3-11H2
    • InChI Key： YYNLZUIWHBPGGS-UHFFFAOYSA-N
    • SMILES： ICCCCCCCCCC=C

Computed Properties

  • Exact Mass: 280.06843
  • Monoisotopic Mass: 280.06880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 9
  • Complexity: 89
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

1-Undecene, 11-iodo- Production Method

Production Method 1

1584705-82-7 1584705-82-7
7766-49-6 7766-49-6
872-17-3 872-17-3
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: 2,2′-Bipyridine ,  Cupric chloride Solvents: 1,2-Dichloroethane ;  12 h, 120 °C
Reference
Copper-Catalyzed Trifluoromethylthiolation of Primary and Secondary Alkylboronic Acids
Shao, Xinxin; et al, Organic Letters, 2014, 16(18), 4738-4741

Production Method 2

7766-49-6 7766-49-6
872-17-3 872-17-3
Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water ;  5 min, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  1 - 4 h, rt
2.1 Reagents: Potassium carbonate Catalysts: 2,2′-Bipyridine ,  Cupric chloride Solvents: 1,2-Dichloroethane ;  12 h, 120 °C
Reference
Copper-Catalyzed Trifluoromethylthiolation of Primary and Secondary Alkylboronic Acids
Shao, Xinxin; et al, Organic Letters, 2014, 16(18), 4738-4741

Production Method 3

7766-50-9 7766-50-9
7766-49-6 7766-49-6
872-17-3 872-17-3
Reaction Conditions
1.1 Reagents: Lithium methoxide ,  Bis(pinacolato)diborane Catalysts: Triphenylphosphine ,  Cuprous iodide Solvents: Dimethylformamide ;  18 h, 35 °C
1.2 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water ;  5 min, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  1 - 4 h, rt
2.1 Reagents: Potassium carbonate Catalysts: 2,2′-Bipyridine ,  Cupric chloride Solvents: 1,2-Dichloroethane ;  12 h, 120 °C
Reference
Copper-Catalyzed Trifluoromethylthiolation of Primary and Secondary Alkylboronic Acids
Shao, Xinxin; et al, Organic Letters, 2014, 16(18), 4738-4741

Production Method 4

7766-50-9 7766-50-9
73183-34-3 73183-34-3
7766-49-6 7766-49-6
872-17-3 872-17-3
Reaction Conditions
1.1 Reagents: Lithium methoxide Catalysts: Triphenylphosphine ,  Cuprous iodide Solvents: Dimethylformamide ;  18 h, 35 °C
2.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water ;  5 min, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  1 - 4 h, rt
3.1 Reagents: Potassium carbonate Catalysts: 2,2′-Bipyridine ,  Cupric chloride Solvents: 1,2-Dichloroethane ;  12 h, 120 °C
Reference
Copper-Catalyzed Trifluoromethylthiolation of Primary and Secondary Alkylboronic Acids
Shao, Xinxin; et al, Organic Letters, 2014, 16(18), 4738-4741

1-Undecene, 11-iodo- Raw materials

1-Undecene, 11-iodo- Preparation Products

1-Undecene, 11-iodo- Related Literature

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